Cas no 2098068-41-6 (4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride)

• Product Name: 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride
• CAS No: 2098068-41-6
• MF: C₁₃H₂₂ClNO
• MW: 243.772882938385
• CID: 5056493
• Update Time: 2025-06-08

4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride
• 2,2-dimethyl-4-phenylmethoxybutan-1-amine;hydrochloride
• 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride

• Inchi： 1S/C13H21NO.ClH/c1-13(2,11-14)8-9-15-10-12-6-4-3-5-7-12;/h3-7H,8-11,14H2,1-2H3;1H
• InChI Key： NASPNDONONREPP-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)CCC(C)(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 162
• Topological Polar Surface Area: 35.2

4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride

Comprehensive Overview of 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride (CAS No. 2098068-41-6)

4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride is a specialized organic compound with a growing interest in pharmaceutical and biochemical research. Its unique structure, featuring a benzyloxy group and a dimethylbutan-1-amine backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 2098068-41-6, is often searched by researchers looking for high-purity reagents or exploring its potential applications in drug discovery.

In recent years, the demand for amine-based compounds like 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) targeting drugs, given its structural similarity to other pharmacologically active amines. This aligns with current trends in neuroscience and mental health research, where neuroprotective agents and cognitive enhancers are hot topics.

The compound's hydrochloride salt form enhances its stability and solubility, making it more suitable for laboratory and industrial applications. This characteristic is frequently discussed in forums and scientific communities, where users inquire about salt formation techniques and solubility optimization for organic compounds. Its benzyl-protected hydroxyl group also makes it a subject of interest for synthetic chemists working on protective group strategies in multi-step synthesis.

From a technical perspective, 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride demonstrates interesting physicochemical properties. Its molecular weight of 243.77 g/mol and the presence of both hydrophobic (benzyl) and hydrophilic (amine hydrochloride) moieties contribute to its amphiphilic nature. This duality is particularly relevant in current research on drug delivery systems, where scientists explore how such compounds can improve bioavailability and membrane permeability of therapeutic agents.

Quality control of CAS 2098068-41-6 is another area of frequent inquiry, with researchers seeking information about proper analytical methods for characterization. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify the purity and structure of this compound. These analytical techniques are crucial for ensuring reproducibility in research, especially when the compound is used as a pharmaceutical intermediate or reference standard.

The synthesis of 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride typically involves multi-step organic reactions, including protection-deprotection strategies and amine functionalization. Current literature suggests ongoing optimization of these synthetic routes to improve yields and reduce environmental impact, reflecting the broader chemical industry's focus on green chemistry principles. This aspect resonates with researchers looking for eco-friendly synthesis methods and atom-economical processes.

In the context of intellectual property, 2098068-41-6 appears in several patent applications related to medicinal chemistry. This has led to increased searches for patent status and commercial availability of the compound. The growing interest in small molecule drug discovery has further amplified attention on such specialized building blocks, particularly those with potential structure-activity relationship (SAR) applications.

Storage and handling of 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride require standard laboratory precautions for amine hydrochlorides. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from moisture is recommended to maintain stability. These practical considerations are often searched by laboratory technicians and procurement specialists responsible for chemical inventory management.

The future research directions for CAS 2098068-41-6 may include exploration of its biological activity profile and potential therapeutic applications. With increasing interest in targeted drug design and personalized medicine, compounds with well-defined structural features like this amine hydrochloride derivative may gain more attention. Current market trends suggest growing demand for such specialized intermediates in both academic and industrial research settings.

For researchers working with 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride, understanding its spectral characteristics is essential. The compound's NMR fingerprint and mass spectral data are valuable for identification and purity assessment. These analytical aspects are particularly relevant in quality control laboratories and for scientists developing analytical methods for related compounds.

In conclusion, 4-(Benzyloxy)-2,2-dimethylbutan-1-amine hydrochloride (CAS No. 2098068-41-6) represents an interesting case study in specialized chemical intermediates. Its structural features, synthetic utility, and potential applications make it a compound worth watching in pharmaceutical research. As the field of medicinal chemistry continues to evolve, such well-characterized building blocks will likely play increasingly important roles in drug discovery programs worldwide.